Sulfociprofloxacin

Description

Sulfociprofloxacin is an organosulfonic acid and a metabolite of ciprofloxacin, characterized by a sulfo group at position 4 of the piperazine ring . Ciprofloxacin is a second-generation fluoroquinolone antibiotic used to treat a variety of bacterial infections . It is available in oral, intravenous, ophthalmic, and otic formulations . Ciprofloxacin functions by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication, transcription, recombination, and repair . It is effective against many Gram-negative and Gram-positive bacteria .

Ciprofloxacin is indicated for infections caused by susceptible bacteria, including skin and skin structure infections, bone and joint infections, complicated intra-abdominal infections, pneumonia, febrile neutropenia, inhaled anthrax, plague, chronic bacterial prostatitis, lower respiratory tract infections, urinary tract infections, and acute sinusitis . It is also used for gonorrhea and associated infections, among others . The presence of sulfociprofloxacin as a metabolite is notable in renally impaired patients, where its concentrations, along with oxociprofloxacin, are higher .

Ciprofloxacin has several brand names, including Cetraxal, Ciloxan, Cipro, and Proquin . Resistance to ciprofloxacin can occur through mutations in bacterial topoisomerases and efflux pump activity . While not a direct substitute, other fluoroquinolones exist, and the choice depends on local resistance patterns and the specific infection being treated .

• CAS No.: 105093-21-8
• Product Name: Sulfociprofloxacin
• Molecular Formula: C17H18FN3O6S
• Molecular Weight: 411.4 g/mol
• IUPAC Name: 1-cyclopropyl-6-fluoro-4-oxo-7-(4-sulfopiperazin-1-yl)quinoline-3-carboxylic acid
• Standard InChI: InChI=1S/C17H18FN3O6S/c18-13-7-11-14(21(10-1-2-10)9-12(16(11)22)17(23)24)8-15(13)19-3-5-20(6-4-19)28(25,26)27/h7-10H,1-6H2,(H,23,24)(H,25,26,27)
• Standard InChIKey: SDLYZOYQWKDWJG-UHFFFAOYSA-N
• SMILES: C1CC1N2C=C(C(=O)C3=CC(=C(C=C32)N4CCN(CC4)S(=O)(=O)O)F)C(=O)O
• Canonical SMILES: C1CC1N2C=C(C(=O)C3=CC(=C(C=C32)N4CCN(CC4)S(=O)(=O)O)F)C(=O)O
• Appearance: Off-White to PaleYellow Solid
• Purity: > 95%
• Synonyms: 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-sulfo-1-piperazinyl)-3-quinolinecarboxylic acid; BAY-s 9435; BAY-s-9435; sulfo-ciprofloxacin; sulfociprofloxacin; sulfociprofloxacin, sodium salt
• PubChem Compound: 128781
• Last Modified: Aug 15 2023